N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H21F2N3O/c1-14-4-2-3-5-18(14)24-10-8-23(9-11-24)13-19(25)22-17-7-6-15(20)12-16(17)21/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key: BFAINEXACHOISA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H21F2N3O
• Molecular Weight: 345.4 g/mol

Description

N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide, also known as DFP-10825, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to possess various pharmacological properties.

Mechanism of Action

N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide acts as a potent inhibitor of the reuptake of dopamine, norepinephrine, and serotonin. It binds to the transporters responsible for the reuptake of these neurotransmitters and prevents their uptake into the presynaptic neuron. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in enhanced neurotransmission. The exact mechanism of action of N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has been shown to have various biochemical and physiological effects. It has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain, leading to enhanced neurotransmission. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases. N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has been found to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has several advantages for lab experiments. It is a highly potent and selective inhibitor of the reuptake of dopamine, norepinephrine, and serotonin, making it a useful tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has some limitations for lab experiments. It is a relatively new compound, and its safety profile has not been fully established. Further studies are required to determine its potential toxicity and side effects.

Future Directions

N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has several potential future directions for research. It could be further studied for its potential therapeutic applications in various neurological and psychiatric disorders. It could also be used as a tool to study the role of dopamine, norepinephrine, and serotonin in various physiological and pathological processes. Further research is required to fully understand the mechanism of action of N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide and its potential toxicity and side effects.
Conclusion:
N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide is a promising chemical compound that has been extensively studied for its potential therapeutic applications. It possesses antipsychotic, antidepressant, and anxiolytic properties and has been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease. N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide acts as a potent inhibitor of the reuptake of dopamine, norepinephrine, and serotonin, leading to enhanced neurotransmission. Further research is required to fully understand the mechanism of action of N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide and its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide involves the reaction of 2,4-difluoroaniline with 1-(2-methylphenyl)piperazine in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with chloroacetyl chloride to obtain N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide. The synthesis of N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to possess antipsychotic, antidepressant, and anxiolytic properties. It has also been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease. N-(2,4-difluorophenyl)-2-[4-(2-methylphenyl)-1-piperazinyl]acetamide has been shown to inhibit the reuptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in the regulation of mood, behavior, and cognition.